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Compound of Interest

Compound Name: Tert-butyl(2,2-dimethylbutyl)amine

Cat. No.: B1466117

Essential Safety and Handling Guide for Tert-
butyl(2,2-dimethylbutyl)amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Tert-
butyl(2,2-dimethylbutyl)amine in a laboratory setting. Given the absence of a specific Safety
Data Sheet (SDS) for Tert-butyl(2,2-dimethylbutyl)amine, this document utilizes safety data
from tert-butylamine as a close structural analog and conservative proxy. Both are bulky
aliphatic amines and are expected to exhibit similar hazard profiles.

Hazard Summary

Tert-butyl(2,2-dimethylbutyl)amine is anticipated to be a highly flammable, corrosive, and
toxic compound.[1][2][3][4] It can cause severe skin burns and eye damage upon contact.[1][2]
[3] Inhalation of vapors may be toxic and can irritate the respiratory system, potentially leading
to serious lung damage.[1][2] Ingestion is harmful and can cause chemical burns to the
gastrointestinal tract.[3]

Physical and Chemical Properties

The following table summarizes the key quantitative data for tert-butylamine, which should be
considered indicative for Tert-butyl(2,2-dimethylbutyl)amine until specific data is available.
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Property

Value

Molecular Formula

C4H11N

Boiling Point 46 °C/114.8 °F @ 760 mmHg[5]
Melting Point -67 °C / -88.6 °F[5]

Flash Point -10 °C/ 14 °F (estimated)
Specific Gravity 0.690[5]

Vapor Density 2.5 (Air = 1)[5]

Explosive Limits

Lower: 1.7%, Upper: 8.9%[5]

Autoignition Temperature

380 °C / 716 °F[5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling this substance. The following

equipment should be used to minimize exposure.[6][7][8][9][10]

Protection Type

Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene). Inspect gloves for integrity before

each use.[9]

Eye Protection

Chemical splash goggles and a face shield.[9]

Skin and Body

Flame-retardant lab coat and chemically

resistant apron. Ensure full body coverage.

Respiratory

Work in a certified chemical fume hood. If the
concentration of airborne substances is
unknown or high, a full-face air-purifying
respirator with an appropriate cartridge or a self-
contained breathing apparatus (SCBA) is
required.[8]
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Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

o Ensure a certified chemical fume hood is operational.

e Have an emergency eyewash station and safety shower readily accessible.
» Remove all potential ignition sources from the work area.[2]

o Prepare a spill kit with appropriate absorbent materials.

2. Handling:

e Ground all equipment to prevent static discharge.[5]

e Use only non-sparking tools.[5]

¢ Dispense the chemical slowly and carefully to avoid splashing.

o Keep the container tightly closed when not in use.[11]

3. Spill Response:

 In case of a spill, evacuate the area immediately.

o Wear appropriate PPE, including respiratory protection, before re-entering.
o Contain the spill using an inert absorbent material.

e Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Disposal Plan

All waste containing Tert-butyl(2,2-dimethylbutyl)amine must be treated as hazardous waste.

» Waste Collection: Collect all liquid and solid waste in designated, sealed, and properly
labeled containers.
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o Container Labeling: Clearly label waste containers with "Hazardous Waste," the chemical
name, and associated hazards (flammable, corrosive, toxic).

o Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area away from incompatible materials.

» Disposal: Arrange for disposal through your institution's environmental health and safety
office. Do not dispose of this chemical down the drain.[3]

Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of Tert-butyl(2,2-dimethylbutyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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